Cas no 92289-32-2 (1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-)

• Product Name: 1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
• CAS No: 92289-32-2
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 800606
• Update Time: 2022-07-26

1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
• 7-Benzimidazolecarbonitrile,1-ethyl-2-methyl-(7CI)

• Inchi： 1S/C11H11N3/c1-3-14-8(2)13-10-6-4-5-9(7-12)11(10)14/h4-6H,3H2,1-2H3
• InChI Key： IYQBYXWCONQKED-UHFFFAOYSA-N
• SMILES： C1(C)=NC2=CC=CC(C#N)=C2N1CC

Computed Properties

• Exact Mass: 185.095
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2